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Abstract

This document provides a detailed protocol for the preparation of a stock solution of EHT 1610
in dimethyl sulfoxide (DMSO). EHT 1610 is a potent inhibitor of dual-specificity tyrosine-
regulated kinases (DYRK), with IC50 values of 0.36 nM for DYRK1A and 0.59 nM for DYRK1B.
[1][2] Accurate preparation of stock solutions is critical for ensuring reproducibility and reliability
in downstream experiments. This protocol outlines the necessary materials, step-by-step
procedures, and important considerations for solubilizing EHT 1610 in DMSO.

Introduction

EHT 1610 is a small molecule inhibitor targeting the DYRK family of protein kinases. Its high
potency and selectivity make it a valuable tool for studying the cellular functions of DYRK1A
and DYRK1B and for potential therapeutic development. To ensure the integrity of experimental
results, it is imperative that EHT 1610 is accurately weighed and fully dissolved to the desired
concentration. This protocol provides a standardized method for preparing a 10 mM stock
solution of EHT 1610 in DMSO.

Materials and Equipment

o EHT 1610 (solid powder)
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e Dimethyl sulfoxide (DMSO), anhydrous/molecular biology grade (use a freshly opened
bottle)

e Analytical balance

e Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)
» Pipettes and sterile pipette tips

» Vortex mixer

 Ultrasonic bath (optional, but recommended)

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Quantitative Data Summary

The following table summarizes the key quantitative information for EHT 1610.

Parameter Value Reference
Molecular Weight 383.40 g/mol [1112][3]
Solubility in DMSO 10 mM or 5 mg/mL (13.04 mM)

Appearance Solid

-20°C for 12 months; 4°C for 6

Storage (Solid) "
months

-80°C for 6 months; -20°C for 6

Storage (in Solvent)
months

Note: It is recommended to prepare fresh solutions as the compound may be unstable in
solution.
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Experimental Protocol: Preparation of a 10 mM EHT
1610 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM EHT 1610 stock solution in DMSO.
4.1. Calculation of Mass

To prepare a 10 mM stock solution, the required mass of EHT 1610 can be calculated using the
following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.01 mol/L) solution:

Mass (mg) = 0.01 mol/L x 0.001 L x 383.40 g/mol x 1000 mg/g = 3.834 mg

4.2. Step-by-Step Procedure

» Preparation: Don appropriate PPE. Ensure the analytical balance is calibrated and level.

e Weighing EHT 1610: Carefully weigh out 3.834 mg of EHT 1610 powder and transfer it to a
sterile microcentrifuge tube.

¢ Adding DMSO: Using a calibrated pipette, add 1 mL of anhydrous DMSO to the
microcentrifuge tube containing the EHT 1610 powder.

e Dissolution:
o Close the tube tightly and vortex the solution for 1-2 minutes to facilitate dissolution.
o Visually inspect the solution for any undissolved particles.

o If particles remain, sonicate the tube in an ultrasonic bath for 5-10 minutes. The use of
newly opened DMSO is recommended as its hygroscopic nature can impact solubility.

e Final Check: Once the solid is completely dissolved, the solution should be clear.

¢ Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.

o Store the aliquots at -80°C or -20°C. As the compound is noted to be unstable in solution,
freshly prepared solutions are recommended.

Diagrams

Experimental Workflow for EHT 1610 Stock Solution Preparation
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Caption: Workflow for preparing EHT 1610 stock solution.
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Conclusion

This protocol provides a reliable method for the preparation of EHT 1610 stock solutions in
DMSO. Adherence to these guidelines, including the use of high-quality reagents and proper
storage techniques, will help ensure the accuracy and reproducibility of experimental results.
Given the potential instability of EHT 1610 in solution, it is highly recommended to use freshly
prepared stock solutions for all experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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